Cas no 1176497-56-5 ((1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol
• CAS No: 1176497-56-5
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• MDL: MFCD11960616
• CID: 5074696
• Update Time: 2026-03-01

(1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol

• MDL： MFCD11960616
• Inchi： 1S/C13H15BrN2O/c1-8-6-11(4-5-13(8)14)16-10(3)12(7-17)9(2)15-16/h4-6,17H,7H2,1-3H3
• InChI Key： WDPZAFARJOWBBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C(C)=C(CO)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.9
• Topological Polar Surface Area: 38

Additional information on (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol

Introduction to (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol and Its Significance in Modern Chemical Biology

Compound with the CAS number 1176497-56-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol, provides a detailed insight into its structural composition and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of a pyrazole core, combined with aromatic rings and specific functional groups, makes this molecule a promising candidate for further investigation in drug discovery and development.

The pyrazole ring is a key structural feature of this compound, known for its ability to interact with various biological targets. Pyrazoles have been widely used in the synthesis of pharmaceuticals due to their versatility and the ease with which they can be modified to enhance bioactivity. In particular, the substitution pattern on the pyrazole ring, as seen in this compound, can significantly influence its interactions with biological receptors and enzymes. The 3,5-dimethyl substituents contribute to the stability of the ring while also providing a scaffold for further functionalization.

The aromatic ring system in this molecule is another critical feature. The presence of a bromo group at the 4-position and a methyl group at the 3-position of the phenyl ring adds specific electronic and steric properties that can modulate the compound's biological activity. These substituents can influence both the solubility and binding affinity of the molecule, making it an attractive candidate for medicinal chemistry applications. Additionally, the methanol moiety at the 4-position of the pyrazole ring provides a hydrophilic extension that can enhance solubility and interaction with biological targets.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structural features of (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol make it a particularly interesting candidate for further investigation. Studies have demonstrated that modifications to the pyrazole core can lead to significant changes in bioactivity, suggesting that this compound may have multiple therapeutic applications.

In particular, the bromo substituent on the phenyl ring has been shown to enhance binding affinity to certain biological targets. This is due to the ability of bromine to engage in halogen bonding, a non-covalent interaction that can significantly strengthen molecular recognition events. The methyl groups on the pyrazole ring also contribute to steric hindrance, which can influence how the molecule interacts with biological receptors. These structural features make this compound a promising scaffold for developing new drugs.

The methanol moiety at the 4-position of the pyrazole ring is another important feature that deserves mention. This hydroxyl group can participate in hydrogen bonding interactions, both within the molecule and with external partners such as proteins or nucleic acids. Hydrogen bonding is a crucial interaction in many biological processes, making this compound well-suited for applications where such interactions are important. Additionally, the methanol group can influence solubility, which is often a critical factor in drug development.

Current research is focused on understanding how structural modifications can optimize bioactivity. Computational methods are being used to predict how different substituents will affect binding affinity and other relevant properties. These studies are helping to guide experimental efforts and are leading to new insights into how these molecules function at a molecular level. The use of computational tools is particularly valuable for compounds like this one, where multiple potential interactions need to be considered.

Experimental studies have also provided valuable insights into the biological activity of this compound. In vitro assays have shown that it exhibits promising activity against several targets relevant to human health. For example, studies have indicated that it may have anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways. Additionally, preliminary data suggest that it may exhibit antimicrobial activity against certain bacteria and fungi.

The potential therapeutic applications of this compound are numerous. Given its structural features and demonstrated bioactivity, it could be developed into a drug for treating various conditions. For instance, its anti-inflammatory properties could make it useful for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Its antimicrobial activity could also be exploited for developing new antibiotics or antifungal agents.

Furthermore, its ability to interact with multiple biological targets suggests that it may have broader therapeutic applications beyond those initially considered. Combination therapies often require compounds that can target multiple pathways simultaneously, and this molecule may be well-suited for such approaches. By understanding how its different structural features contribute to its bioactivity, researchers can design more effective combination therapies.

The development of new drugs is an iterative process that involves both computational modeling and experimental validation. As our understanding of biological systems continues to grow, so too does our ability to design molecules that interact specifically with desired targets. Compounds like (1-(4-Bromo-3-methylphenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanol represent an exciting frontier in drug discovery and development.

In conclusion, compound CAS number 1176497-56-5 represents a significant advancement in chemical biology research. Its unique structural features make it a promising candidate for further investigation in drug discovery and development. With ongoing research focused on optimizing its bioactivity and exploring its potential therapeutic applications, this molecule is poised to play an important role in addressing some of humanity's most pressing health challenges.